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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and professionals engaged in the dating of fine-grained and
glassy volcanic rocks.

Frequently Asked Questions (FAQSs)

Q1: Which dating method is most suitable for my fine-grained/glassy volcanic rock sample?

Al: The choice of dating method depends on the expected age of the rock, its composition, and
the minerals present.

e For young volcanic rocks (thousands to a few million years old):40Ar/39Ar dating is often
preferred due to its high precision.[1][2] It is an advancement of the K-Ar method.[3][4]

e For a wide range of ages (from 1 million to over 4.5 billion years): U-Pb dating of zircon
crystals, if present, is a highly robust and precise method.[5][6] Zircon is resistant to
weathering and has a high closure temperature (around 900°C), making the dates reliable.[5]

[6]

o For volcanic glass and minerals like apatite and zircon: Fission track dating can be used to
determine the age of cooling below a specific temperature.[7][8]
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» For obsidian (volcanic glass): Obsidian hydration dating can be used as a relative or
absolute dating method for samples up to 200,000 years old.[9][10]

Q2: What is the difference between K-Ar and 40Ar/39Ar dating?

A2: 40Ar/39Ar dating is a refinement of the K-Ar method.[3][4] In K-Ar dating, potassium (K)
and argon (Ar) are measured on separate sample aliquots.[4] In 40Ar/39Ar dating, the sample
is irradiated to convert a stable isotope of potassium (39K) into 39Ar.[2][4] This allows for the
determination of the K/Ar ratio from a single measurement of argon isotopes on a single
sample, which can reduce uncertainties related to sample heterogeneity.[4][11]

Q3: Can | date a rock that has no visible crystals (aphanitic)?

A3: Yes. Fine-grained or glassy (aphanitic) rocks can be dated. For the 40Ar/39Ar or K-Ar
methods, the whole-rock groundmass can be analyzed, though this can be susceptible to
alteration.[12] If the rock contains rare, small crystals (microphenocrysts) of minerals like
sanidine or biotite, these can be separated and dated. For U-Pb dating, even tiny zircon
crystals can be extracted and analyzed.

Q4: What is a "closure temperature" and why is it important?

A4: The closure temperature is the temperature below which a mineral becomes a closed
system for a particular radioactive isotope system.[5] Above this temperature, the daughter
isotopes can diffuse out of the mineral, resetting the radiometric "clock". When the mineral
cools below the closure temperature, the daughter isotopes are trapped, and the clock starts.
Different minerals have different closure temperatures for the same isotopic system. For
example, in the Ar-Ar system, hornblende has a closure temperature of ~550°C, while biotite's
is ~300°C.[4] This can be used to understand the cooling history of a rock.[4]

Troubleshooting Guides
Issue 1: My 40Ar/39Ar or K-Ar date is much older than expected based on stratigraphy.
o Possible Cause: Excess Argon (40Ar*)

o Explanation: The rock or its constituent minerals may have incorporated "excess" argon
that is not from the in-situ decay of 40K.[13] This is a known issue in volcanic rocks where
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magma can carry argon from the mantle.[13][14]

o Troubleshooting Steps:

» Examine the Isochron: An isochron plot (36Ar/40Ar vs. 39Ar/40Ar) can help identify the
presence of a non-atmospheric trapped argon component. A well-defined isochron with
an initial 40Ar/36Ar ratio higher than the atmospheric value (298.56) indicates excess

argon.

» Analyze Mineral Separates: Different minerals trap excess argon to varying degrees.
Analyzing separates of minerals like plagioclase, sanidine, or pyroxene can help identify
a component with a reliable age.

» Step-Heating Analysis: A step-heating experiment in 40Ar/39Ar dating can sometimes
separate the excess argon, which may be released at different temperatures than the
radiogenic argon.

Issue 2: My 40Ar/39Ar or K-Ar date is significantly younger than expected.
e Possible Cause 1: Argon Loss

o Explanation: The rock may have been subjected to a later thermal event (e.g., burial
metamorphism, hydrothermal alteration) that caused it to be heated above its closure
temperature, leading to the diffusion and loss of radiogenic 40Ar. Alteration of volcanic
glass can also lead to argon loss.[12][15]

o Troubleshooting Steps:

» Petrographic Analysis: Examine thin sections for signs of alteration, such as the
presence of clays, zeolites, or sericite.[16]

» Step-Heating Age Spectrum: In an 40Ar/39Ar step-heating experiment, argon loss can
often be identified by a "staircase" pattern in the age spectrum, where ages increase
with increasing temperature steps. The highest temperature steps may yield a plateau
age that approaches the true crystallization age.

o Possible Cause 2: Potassium Alteration in Glassy Samples
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o Explanation: For submarine volcanic glass, interaction with seawater can add potassium
to the glass after eruption.[17] This leads to an erroneously young calculated age.

o Troubleshooting Steps:

= Microprobe Analysis: Use an electron microprobe to check for unusually high or variable
potassium concentrations in the glass.

» Pre-treatment: Consider pre-treatment methods to remove altered glass phases if
possible.[17]

Issue 3: | cannot find any zircons for U-Pb dating in my volcanic rock.
e Possible Cause: Rock Composition

o Explanation: Zircon (ZrSiO4) crystallization is favored in magmas that are saturated in
zirconium (Zr) and silica (SiO2). Mafic rocks like basalts are often undersaturated in Zr
and may not contain zircon. Felsic rocks like rhyolites are much more likely to contain
zircon.

o Troubleshooting Steps:

» Geochemical Analysis: Analyze the whole-rock geochemistry. If the Zr concentration is
very low, zircon is unlikely to be present.

» Alternative Minerals: Consider U-Pb dating of other U-bearing minerals if present, such
as apatite, titanite, or baddeleyite, though their closure temperatures and resistance to
alteration may differ from zircon.

» Alternative Dating Methods: If U-Pb dating is not feasible, consider other methods like
40Ar/39Ar dating of the groundmass or suitable phenocrysts.

Issue 4: Fission track ages appear too young and show a wide spread.
o Possible Cause: Thermal Annealing

o Explanation: Fission tracks can be partially or fully "erased" if the mineral is heated above
a certain temperature, known as the annealing temperature.[7][18] This will result in a
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younger apparent age. The temperature at which annealing occurs depends on the
mineral.[18]

o Troubleshooting Steps:

» Track Length Analysis: Measure the lengths of the fission tracks. Shortened track
lengths are an indication of partial annealing.

» Thermal History Modeling: Use the track length distribution to model the thermal history
of the rock. This can help to constrain the timing and extent of the heating event that
caused the age reduction.

» Plateau-Annealing Correction: For some glasses, a plateau-annealing procedure can be
used to correct for the effects of track fading.[19]

Quantitative Data Summary

Table 1: Comparison of Common Geochronological Methods for Volcanic Rocks
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Experimental Protocols

Methodology 1: 40Ar/39Ar Step-Heating Analysis of Volcanic Sanidine

e Sample Preparation:
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[e]

Crush the volcanic rock sample using a jaw crusher and/or disk mill.

o

Sieve the crushed material to a desired grain size fraction (e.g., 250-500 pm).

[¢]

Separate sanidine crystals using a magnetic separator and heavy liquids.

[¢]

Hand-pick the clearest, inclusion-free sanidine crystals under a binocular microscope.

[e]

Clean the mineral separates in an ultrasonic bath with deionized water.

o [rradiation:

o Load the sanidine separates into aluminum or quartz vials along with a neutron fluence
monitor of known age (e.g., Fish Canyon Tuff sanidine).

o lIrradiate the samples in a nuclear reactor to produce 39Ar from 39K.[2]

e Mass Spectrometry:

o After a cooling period, load the irradiated sample into a high-vacuum gas extraction line
connected to a noble gas mass spectrometer.

o Heat the sample in a series of increasing temperature steps using a laser or resistance
furnace.[4]

o At each step, the released gas is purified by exposure to getters that remove active gases
(e.g., H20, CO2, N2).

o The purified argon gas is then introduced into the mass spectrometer, and the isotopic
ratios (40Ar, 39Ar, 38Ar, 37Ar, 36Ar) are measured.

o Data Analysis:

o Calculate an apparent age for each temperature step.

o Plot the apparent ages against the cumulative percentage of 39Ar released to create an
age spectrum diagram.
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o A'plateau age" is defined if three or more contiguous steps, comprising >50% of the total
39Ar released, are statistically concordant. This plateau age is typically interpreted as the
crystallization age.

o Construct an isochron plot to assess the initial 40Ar/36Ar composition and check for
excess argon.

Methodology 2: U-Pb Geochronology of Zircon by LA-ICP-MS

e Sample Preparation:

o

Crush and mill the rock sample.

[¢]

Separate heavy minerals, including zircon, using a Wilfley table, heavy liquids, and a
magnetic separator.

[¢]

Hand-pick representative zircon crystals.

o

Mount the selected zircons in an epoxy resin puck and polish to expose their interiors.

[e]

Image the zircons using cathodoluminescence (CL) to reveal internal structures like
zoning and inherited cores.

e Laser Ablation Inductively Coupled Plasma Mass Spectrometry (LA-ICP-MS):
o Place the polished zircon mount into the laser ablation cell.

o Use a high-powered laser to ablate a small spot (typically 20-30 um in diameter) on the
surface of a zircon crystal.

o The ablated material is transported by a carrier gas (e.g., helium) into the plasma of an
ICP-MS.

o The ICP-MS ionizes the sample and separates the ions based on their mass-to-charge
ratio, allowing for the measurement of U, Pb, and Th isotopes.

o Analyze standard reference zircons with known ages intermittently to correct for
instrumental mass fractionation.

© 2025 BenchChem. All rights reserved. 9/14 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

bleshooti imizati
BENGHE OO ety i

o Data Analysis:

o Calculate the 206Pb/238U and 207Pb/235U ratios for each analysis spot after correcting
for background and instrumental drift.

o Plot the data on a concordia diagram. Analyses that plot on the concordia curve are
considered concordant and their 206Pb/238U age is typically used for younger (<1 Ga)

zircons.

o The weighted average of concordant ages from a population of zircons is often interpreted

as the crystallization age of the magma.
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Caption: Workflow for 40Ar/39Ar geochronology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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